Cas no 584-71-4 (Butyl 4-fluoro-3-nitrobenzoate)

584-71-4 structure
Product name:Butyl 4-fluoro-3-nitrobenzoate
Butyl 4-fluoro-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
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- 584-71-4
- DTXCID10684734
- SCHEMBL17542258
- Benzoic acid, 4-fluoro-3-nitro-, butyl ester
- AKOS009165890
- DTXSID30733990
- Butyl 4-fluoro-3-nitrobenzoate
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- Inchi: InChI=1S/C11H12FNO4/c1-2-3-6-17-11(14)8-4-5-9(12)10(7-8)13(15)16/h4-5,7H,2-3,6H2,1H3
- InChI Key: NATYIOUMYONBNM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 241.07503603Da
- Monoisotopic Mass: 241.07503603Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.1Ų
Butyl 4-fluoro-3-nitrobenzoate Related Literature
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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4. Back matter
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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